Cas no 139389-99-4 (7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester)
139389-99-4 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester
CAS No:139389-99-4
MF:C15H10ClNO3
MW:287.697803020477
CID:1268939
Update Time:2024-08-03
7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester
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- Inchi: 1S/C15H10ClNO3/c1-19-15(18)11-3-2-4-12-13(11)20-14(17-12)9-5-7-10(16)8-6-9/h2-8H,1H3
- InChI Key: VYUWGBFFQZTRNF-UHFFFAOYSA-N
- SMILES: O1C2=C(C(OC)=O)C=CC=C2N=C1C1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 287.035
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Boiling Point: 391.5±22.0 °C(Predicted)
- PSA: 52.33
- pka: -1.19±0.30(Predicted)
7-Benzoxazolecarboxylic acid, 2-(4-chlorophenyl)-, methyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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